2-Butyloctanoic acid

• IUPAC Name: 2-butyloctanoic acid
• InChI: InChI=1S/C12H24O2/c1-3-5-7-8-10-11(12(13)14)9-6-4-2/h11H,3-10H2,1-2H3,(H,13,14)
• InChI Key: OARDBPIZDHVTCK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(CCCC)C(=O)O
• Molecular Formula: C12H24O2
• DSSTOX Substance ID: DTXSID40884907
• Molecular Weight: 200.32 g/mol
• CAS No.: 27610-92-0

Description

2-Butyloctanoic acid is a 2-butyl-substituted carboxylic acid with the molecular formula C12H24O2 and a molecular weight of 200.32 g/mol . It is also known by other names such as α-Butylcaprylic acid and 5-Undecanecarboxylic acid . This compound is characterized by its branched structure, which contributes to its unique chemical properties.

Scientific Research Applications

2-Butyloctanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials

Safety and Hazards

When handling 2-Butyloctanoic acid, it is advised to avoid breathing mist, gas, or vapours. Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Mechanism of Action

Target of Action

It is known that 2-butyloctanoic acid is a 2-butyl-substituted carboxylic acid , which suggests that it may interact with biological systems in a manner similar to other carboxylic acids.

Mode of Action

It is structurally similar to other aliphatic branched carboxylic acids, which suggests that it may have a similar mode of ecotoxicological action .

Biochemical Pathways

As a carboxylic acid, it may be involved in various metabolic processes, including catabolic and anabolic pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Butyloctanoic acid can be synthesized through various methods. One common approach involves the alkylation of octanoic acid with butyl groups under controlled conditions . The reaction typically requires a catalyst and is conducted at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In industrial settings, this compound is produced using large-scale chemical reactors where the reaction conditions are optimized for maximum yield and purity. The process involves the use of high-purity reagents and stringent quality control measures to ensure the consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Butyloctanoic acid undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of strong oxidizing agents to convert the carboxylic acid group into other functional groups.

Reduction: Reduction reactions can convert the carboxylic acid group into alcohols or other reduced forms.

Substitution: The hydrogen atoms in the carboxylic acid group can be substituted with other atoms or groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while reduction can produce alcohols .

Comparison with Similar Compounds

2-Butyloctanoic acid can be compared with other similar compounds such as:

• 2-Hexyldecanoic acid
• 2-Ethyloctanoic acid
• 2-Butylcaprylic acid

These compounds share similar structural features but differ in their specific chemical properties and applications. For instance, 2-Hexyldecanoic acid has a longer carbon chain, which affects its solubility and reactivity compared to this compound .

Conclusion

This compound is a versatile compound with significant applications in various fields of scientific research. Its unique chemical properties and reactivity make it a valuable tool for chemists, biologists, and industrial researchers alike.

Customer Q & A

Q1: What is the significance of characterizing 2-Butyloctanoic acid esters?

A1: this compound (2BO) is often employed as an internal standard in analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS) for quantifying branched-chain fatty acids (BCFAs) []. Characterizing different alkyl esters of 2BO, such as methyl, ethyl, propyl, and butyl esters, provides reference data crucial for accurate identification and quantification of BCFAs in complex mixtures. This is particularly relevant when analyzing food samples, as the aroma profile, often attributed to specific BCFAs, significantly impacts consumer perception [].

Q2: Are there any known applications of branched-chain fatty acids like this compound in pest control?

A2: Research suggests that certain branched-chain fatty acids, although not specifically this compound, possess acaricidal properties []. These compounds have shown efficacy against house dust mites (Dermatophagoides pteronyssinus), primarily through contact-dependent mechanisms that lead to mite immobilization []. While the exact mode of action remains to be fully elucidated, it is suggested that these fatty acids might interfere with the respiratory system of the mites []. This area warrants further investigation to explore the potential of this compound and similar compounds as potential acaricides.